Cas no 2228428-50-8 (1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228428-50-8
• MF: C₁₃H₁₃F₄N
• MW: 259.242637395859
• CID: 5810560
• PubChem ID: 165752569
• Update Time: 2025-05-28

1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine
• EN300-1974388
• 2228428-50-8
• 1-{1-[2-fluoro-3-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine

• Inchi： 1S/C13H13F4N/c14-10-8(2-1-3-9(10)13(15,16)17)11(4-5-11)12(18)6-7-12/h1-3H,4-7,18H2
• InChI Key： HJCGMDSLCZOJEC-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 259.09841207g/mol
• Monoisotopic Mass: 259.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine

Comprehensive Analysis of 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2228428-50-8)

The compound 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine (CAS No. 2228428-50-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This bicyclic amine derivative, featuring a fluorinated phenylcyclopropyl moiety, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for small molecule drug discovery, where its rigid scaffold could contribute to enhanced binding affinity and metabolic stability.

One of the most searched questions regarding this compound relates to its synthetic routes and scale-up potential. Recent publications highlight innovative approaches to constructing its cyclopropane-amine core through transition metal-catalyzed reactions or photochemical methods. The presence of both fluoro and trifluoromethyl groups on the aromatic ring significantly influences the compound's electronic properties, a feature that aligns with current trends in fluorinated pharmaceutical ingredients. This characteristic makes it particularly relevant for developing CNS-targeting therapeutics, where fluorine substitution often improves blood-brain barrier penetration.

From a structure-activity relationship (SAR) perspective, the geminal cyclopropyl groups in this molecule create substantial steric constraints that are being explored for allosteric modulation of biological targets. Computational chemistry studies suggest that the 1-amine cyclopropane moiety may participate in unique hydrogen-bonding interactions with enzyme active sites. These findings correlate with growing interest in three-dimensional fragment libraries for drug discovery, as evidenced by frequent searches for "sp3-rich scaffolds in medicinal chemistry".

The compound's physicochemical properties have become a focal point for formulation scientists. With a calculated logP value suggesting moderate lipophilicity, researchers are investigating its suitability for oral bioavailability enhancement strategies. This aligns with industry demands for bioavailable small molecules, a frequently searched term in pharmaceutical development circles. The trifluoromethyl group specifically contributes to both metabolic stability and membrane permeability, two critical parameters in contemporary lead optimization workflows.

In agrochemical applications, the fluorinated cyclopropylamine structure shows promise as a precursor for novel crop protection agents. The compound's potential to yield derivatives with insecticidal or fungicidal activity has sparked interest, particularly in light of increasing searches for "next-generation fluorinated pesticides". Its structural features may address current challenges in pest resistance management, though detailed mode-of-action studies remain ongoing.

Analytical characterization of CAS 2228428-50-8 presents unique challenges due to its sterically congested architecture. Advanced techniques like cryo-EM and NMR crystallography are being employed to elucidate its conformational preferences, responding to frequent queries about "structural analysis of constrained amines". The compound's chiral centers also make it a subject of interest in asymmetric synthesis research, with particular attention to enantioselective cyclopropanation methods.

Recent patent literature reveals growing commercial interest in this chemical entity, with applications ranging from kinase inhibitors to neurotransmitter modulators. This correlates with search trends showing increased interest in "cyclopropylamine derivatives in CNS drugs". The compound's privileged structure characteristics position it as a versatile scaffold that could address multiple therapeutic areas, including inflammatory diseases and metabolic disorders.

Environmental fate studies of 1-{1-2-fluoro-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine are emerging as an important research area, responding to regulatory demands for green chemistry approaches. The fluorine atoms in its structure require special consideration regarding persistence and bioaccumulation, topics frequently searched in relation to sustainable pharmaceutical chemistry. Current investigations focus on developing biodegradable analogs while maintaining the compound's desirable pharmacological properties.

The crystallization behavior of this compound has become a case study in polymorphism prediction, with its rigid bicyclic system presenting interesting challenges for solid-state chemistry. This aligns with industry needs for reliable formulation strategies for constrained molecules, a hot topic in preformulation research. The amine functionality offers multiple opportunities for salt formation, an aspect frequently explored in searches for "improving API solubility".

Looking forward, 2228428-50-8 represents a compelling example of how structural complexity can be harnessed for molecular innovation. Its investigation continues to provide insights into fluorine effects on molecular recognition, conformational restriction strategies in drug design, and the development of novel synthetic methodologies. As research progresses, this compound will likely maintain its position as a valuable tool for addressing current challenges in precision medicine and sustainable chemistry.